Cas no 1379366-31-0 (5-Bromo-4-fluoro-2-methoxybenzonitrile)

• Product Name: 5-Bromo-4-fluoro-2-methoxybenzonitrile
• CAS No: 1379366-31-0
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• MDL: MFCD18761964
• CID: 2124825
• Update Time: 2025-09-21

5-Bromo-4-fluoro-2-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-fluoro-2-methoxybenzonitrile
• RFIVQBDXMSYANL-UHFFFAOYSA-N
• Benzonitrile, 5-bromo-4-fluoro-2-methoxy-
• 5-Bromo-4-fluoro-2-methoxybenzonitrile

• MDL： MFCD18761964
• Inchi： 1S/C8H5BrFNO/c1-12-8-3-7(10)6(9)2-5(8)4-11/h2-3H,1H3
• InChI Key： RFIVQBDXMSYANL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C#N)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 33

Additional information on 5-Bromo-4-fluoro-2-methoxybenzonitrile

Comprehensive Overview of 5-Bromo-4-fluoro-2-methoxybenzonitrile (CAS No. 1379366-31-0): Properties, Applications, and Industry Insights

5-Bromo-4-fluoro-2-methoxybenzonitrile (CAS No. 1379366-31-0) is a high-value halogenated aromatic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring bromine, fluorine, and methoxy substituents, enables unique reactivity patterns, making it a critical intermediate in modern organic synthesis. This article explores its physicochemical properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

The compound’s systematic name, 5-Bromo-4-fluoro-2-methoxybenzonitrile, reflects its precise substitution pattern on the benzene ring. Researchers frequently search for "CAS 1379366-31-0 solubility" or "synthetic methods for halogenated benzonitriles," highlighting its technical relevance. With a molecular weight of 230.04 g/mol and a melting point range of 98–102°C, it exhibits moderate polarity, ideal for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig aminations.

In pharmaceutical contexts, 5-Bromo-4-fluoro-2-methoxybenzonitrile serves as a precursor for kinase inhibitors and anticancer agents. Recent studies correlate its derivatives with targeted therapies for rare diseases, a hot topic in 2024. Its fluorine atom enhances metabolic stability, a key consideration in drug design—addressing frequent queries like "how does fluorine improve bioavailability?"

From an industrial perspective, the demand for halogenated intermediates like CAS No. 1379366-31-0 has surged due to their role in crop protection chemicals. Agrochemical companies leverage its nitrile group for constructing fungicides with low environmental persistence, aligning with sustainable agriculture trends. Analytical techniques such as HPLC purity testing (≥98%) and NMR spectral data (δ 7.8 ppm for aromatic protons) ensure quality control.

Environmental and regulatory aspects are equally critical. While not classified as hazardous, proper handling of 5-Bromo-4-fluoro-2-methoxybenzonitrile requires adherence to REACH compliance and laboratory safety protocols. Searches for "benzonitrile derivatives biodegradability" underscore growing eco-consciousness. Innovations like microwave-assisted synthesis reduce reaction times and waste, resonating with green chemistry principles.

Future directions include exploring catalytic C-H activation to streamline production and integrating machine learning for property prediction—addressing the intersection of computational chemistry and experimental workflows. As patents expire (e.g., WO2015123181), generic manufacturers seek scalable routes, further driving interest in this versatile intermediate.